2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide

• Molecular Formula: C18H19BrN2O2
• Molecular Weight: 375.3 g/mol
• IUPAC Name: 2-bromo-N-[4-(diethylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C18H19BrN2O2/c1-3-21(4-2)18(23)13-9-11-14(12-10-13)20-17(22)15-7-5-6-8-16(15)19/h5-12H,3-4H2,1-2H3,(H,20,22)
• InChI Key: HGZUHRZPRZTOPD-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2Br

Description

2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide, also known as BDB, is a chemical compound that has been widely used in scientific research for its pharmacological effects. This compound belongs to the class of benzamides and has been studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of 2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide is not fully understood. However, it is believed to act by modulating the activity of GABA receptors in the brain, which are involved in the regulation of neuronal excitability and inhibition. 2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide has been shown to exert a number of biochemical and physiological effects. It has been found to decrease the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-alpha (TNF-α) in the brain. 2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide has also been shown to increase the levels of the neurotransmitter gamma-aminobutyric acid (GABA) in the brain, which is known to have anxiolytic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide in lab experiments is its potent pharmacological effects and its ability to target specific receptors in the brain. However, one limitation of using 2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide is its relatively short half-life, which may limit its therapeutic potential. Additionally, the exact mechanism of action of 2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several potential future directions for the study of 2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide. One area of interest is the development of novel analogs of 2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide with improved pharmacokinetic and pharmacodynamic properties. Another potential direction is the investigation of the potential therapeutic applications of 2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide in neurological disorders such as epilepsy and anxiety disorders. Finally, further research is needed to elucidate the exact mechanism of action of 2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide and its potential interactions with other drugs and neurotransmitters.

Synthesis Methods

The synthesis of 2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide involves the reaction of 4-[(diethylamino)carbonyl]benzoic acid with 2-bromoaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by recrystallization to obtain pure 2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide.

Scientific Research Applications

2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide has been extensively studied for its pharmacological properties and therapeutic potential. It has been found to exhibit significant anti-inflammatory and analgesic effects in animal models. 2-bromo-N-{4-[(diethylamino)carbonyl]phenyl}benzamide has also been shown to possess anticonvulsant and anxiolytic properties, making it a potential candidate for the treatment of neurological disorders.